Cas no 2228185-74-6 (3-(2-chloro-6-methylphenyl)-4,4,4-trifluorobutanoic acid)

• Product Name: 3-(2-chloro-6-methylphenyl)-4,4,4-trifluorobutanoic acid
• CAS No: 2228185-74-6
• MF: C₁₁H₁₀ClF₃O₂
• MW: 266.644113063812
• CID: 5835246
• PubChem ID: 165751808
• Update Time: 2025-05-24

3-(2-chloro-6-methylphenyl)-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methylphenyl)-4,4,4-trifluorobutanoic acid
• 2228185-74-6
• EN300-1943302

• Inchi： 1S/C11H10ClF3O2/c1-6-3-2-4-8(12)10(6)7(5-9(16)17)11(13,14)15/h2-4,7H,5H2,1H3,(H,16,17)
• InChI Key： QBQOQBPJIJLIQS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C(C(F)(F)F)CC(=O)O

Computed Properties

• Exact Mass: 266.0321417g/mol
• Monoisotopic Mass: 266.0321417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-chloro-6-methylphenyl)-4,4,4-trifluorobutanoic acid

3-(2-chloro-6-methylphenyl)-4,4,4-trifluorobutanoic acid (CAS No. 2228185-74-6)

The compound 3-(2-chloro-6-methylphenyl)-4,4,4-trifluorobutanoic acid, identified by the CAS registry number CAS No. 2228185-74-6, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which combines a substituted phenyl group with a trifluorinated butanoic acid moiety. The presence of chlorine and fluorine atoms in its structure contributes to its distinctive chemical properties, making it a subject of interest in both academic research and commercial applications.

Recent studies have highlighted the potential of 3-(2-chloro-6-methylphenyl)-4,4,4-trifluorobutanoic acid in the field of pharmaceutical chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antimicrobial properties. The trifluorinated side chain enhances the molecule's stability and bioavailability, making it an attractive candidate for drug development.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The incorporation of fluorine atoms imparts unique electronic properties to the molecule, which can be leveraged in the development of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated the ability to integrate CAS No. 2228185-74-6 into polymer matrices to enhance their thermal stability and mechanical strength.

The synthesis of 3-(2-chloro-6-methylphenyl)-4,4,4-trifluorobutanoic acid involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. This is followed by the introduction of the trifluorinated butanoic acid group through a series of carefully controlled reactions. The optimization of these reaction conditions has been a focus of recent research efforts, with studies aiming to improve yield and reduce production costs.

From an environmental perspective, the stability and biodegradability of CAS No. 2228185-74-6 have been extensively studied. Researchers have reported that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term environmental impact and potential for bioaccumulation.

In conclusion, 3-(2-chloro-6-methylphenyl)-4,4,4-trifluorobutanoic acid (CAS No. 2228185-74-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in modern chemistry. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.